Cas no 1402232-99-8 (3-(3-Fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid)

• Product Name: 3-(3-Fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid
• CAS No: 1402232-99-8
• MF: C₁₃H₈FN₃O₂
• MW: 257.219925880432
• CID: 5208919
• Update Time: 2025-10-05

3-(3-Fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid

• Inchi： 1S/C13H8FN3O2/c14-10-3-1-2-8(6-10)12-16-15-11-5-4-9(13(18)19)7-17(11)12/h1-7H,(H,18,19)
• InChI Key： LTHZMPZRVWUUOS-UHFFFAOYSA-N
• SMILES： C12=NN=C(C3=CC=CC(F)=C3)N1C=C(C(O)=O)C=C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2

Additional information on 3-(3-Fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid

3-(3-Fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic Acid: A Comprehensive Overview

The compound 3-(3-Fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid (CAS No. 1402232-99-8) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are known for their unique electronic properties and structural versatility. The presence of the [1,2,4]triazolo[4,3-a]pyridine ring system introduces a high degree of aromaticity and conjugation, making it a valuable component in the development of advanced materials and pharmaceuticals.

The synthesis of CAS No. 1402232-99-8 involves a series of intricate chemical reactions that highlight the importance of precise stoichiometry and reaction conditions. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels for this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the triazolopyridine core structure while minimizing side reactions.

One of the most promising applications of 3-(3-Fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid lies in its potential as a building block for drug discovery. The carboxylic acid functionality at position 6 allows for easy functionalization through esterification or amidation reactions, enabling the creation of diverse bioactive molecules. Recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, making them strong candidates for further preclinical testing.

In addition to its pharmaceutical applications, this compound has shown remarkable properties in the field of materials science. The fluorophenyl substituent at position 3 introduces electron-withdrawing effects that enhance the molecule's stability and electronic conductivity. These characteristics make it an attractive candidate for use in organic electronics and optoelectronic devices such as light-emitting diodes (LEDs) and photovoltaic cells.

From an environmental perspective, CAS No. 1402232-99-8 has been studied for its potential role in catalytic processes aimed at reducing industrial emissions. The triazolopyridine ring system has been found to act as an efficient catalyst in the selective oxidation of alcohols under mild conditions. This application aligns with global efforts to develop sustainable chemical processes that minimize environmental impact.

Recent research has also explored the use of 3-(3-Fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid in bioimaging technologies due to its unique fluorescence properties under specific wavelengths. By incorporating this compound into biocompatible polymers or nanoparticles, scientists have developed novel contrast agents for imaging cellular structures with high precision.

In conclusion, CAS No. 1402232-99-8, or 3-(3-Fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid, represents a versatile and multifunctional compound with applications spanning drug discovery, materials science, environmental catalysis, and bioimaging. Its structural complexity and reactivity make it a valuable asset for researchers across various disciplines seeking innovative solutions to complex scientific challenges.